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Compound of Interest

Compound Name: Guanosine-13C5

Cat. No.: B8819210 Get Quote

Guanosine-13C5: A Technical Guide for
Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Guanosine-13C5 is a stable isotope-labeled form of the purine nucleoside, guanosine. In this

variant, the five carbon atoms of the ribose sugar moiety are replaced with the carbon-13 (¹³C)

isotope. This isotopic labeling makes Guanosine-13C5 a powerful tool in various research

applications, particularly in metabolic studies, drug development, and the elucidation of

biochemical pathways. Its non-radioactive nature and the distinct mass shift it introduces allow

for precise tracking and quantification in complex biological systems using mass spectrometry

and nuclear magnetic resonance (NMR) spectroscopy.

Core Chemical Properties
Guanosine-13C5 shares the fundamental chemical structure and reactivity of its unlabeled

counterpart, guanosine. It is a crystalline powder, typically white, and is slightly soluble in water.

The key difference lies in its molecular weight, which is increased by five atomic mass units

due to the incorporation of five ¹³C atoms. This isotopic enrichment is the basis of its utility in

tracer experiments.
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Property Value Source

Molecular Formula ¹³C₅C₅H₁₃N₅O₅ [1][2]

Molecular Weight
Approximately 288.21 g/mol

(unlabeled: ~283.24 g/mol )
[3]

Isotopic Purity Typically >95% [2]

Physical Form White crystalline powder [4]

Solubility

Slightly soluble in water; very

soluble in acetic acid; insoluble

in ethanol, diethyl ether,

benzene, and chloroform.

Storage Conditions

Store in a freezer at -20°C,

desiccated, and protected from

light.

Applications in Research and Drug Development
The primary application of Guanosine-13C5 lies in its use as a tracer in metabolic flux

analysis. By introducing this labeled compound into cells or organisms, researchers can track

the metabolic fate of the ribose moiety of guanosine as it is incorporated into various

biomolecules, including nucleic acids (RNA and DNA). This allows for the detailed mapping and

quantification of metabolic pathways.

In drug development, Guanosine-13C5 can be used as an internal standard for quantitative

analysis of guanosine and its metabolites in biological samples by techniques such as liquid

chromatography-mass spectrometry (LC-MS). This is crucial for pharmacokinetic and

pharmacodynamic studies.

Experimental Protocols: A Generalized Workflow
While specific experimental protocols will vary depending on the research question, a general

workflow for a metabolic tracing experiment using Guanosine-13C5 is outlined below.
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Experimental Workflow: Metabolic Tracing with
Guanosine-13C5
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Generalized Experimental Workflow for Guanosine-13C5 Metabolic Tracing
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Key Signaling Pathways Modulated by Guanosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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